Cas no 2172054-85-0 (3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid)

• Product Name: 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid
• CAS No: 2172054-85-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6143252
• PubChem ID: 165790637
• Update Time: 2025-06-15

3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid
• 2172054-85-0
• EN300-1635933

• Inchi： 1S/C12H14N2O3/c1-14-10(15)6-9(13)11(14)7-3-2-4-8(5-7)12(16)17/h2-5,9,11H,6,13H2,1H3,(H,16,17)
• InChI Key： HUCFHNHXGLFSIK-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CC=C(C(=O)O)C=2)N1C)N

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid

3-(3-Amino-1-Methyl-5-Oxopyrrolidin-2-yl)benzoic Acid (CAS No. 2172054-85-0): An Emerging Compound in Pharmaceutical Research

3-(3-Amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid (CAS No. 2172054-85-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its amino, methyl, and oxo functional groups, exhibits a diverse range of biological activities, making it a promising candidate for the development of new drugs.

The molecular structure of 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid is composed of a benzoic acid moiety linked to a pyrrolidinone ring, which is further substituted with an amino group and a methyl group. This unique arrangement of functional groups imparts the compound with specific physicochemical properties that are crucial for its biological activity. The amino group, in particular, plays a key role in enhancing the compound's solubility and reactivity, while the methyl group contributes to its lipophilicity and stability.

Recent studies have explored the potential of 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate certain neurotransmitter systems, particularly those involving glutamate and GABA. By interacting with these neurotransmitters, 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid may help to reduce neuroinflammation and protect against neuronal damage, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play a critical role in the pathogenesis of inflammatory diseases. This makes 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid a promising therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(3-amino-1-methyl-5-oxopyrrolidin-2-yl)benzoic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicological studies have indicated that 3-(3-amino-1-methyl-5-oxypryridinyl)benzoic acid has low toxicity and is well-tolerated at therapeutic doses, suggesting that it may be safe for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-amino-1-methyl-pyrrolidinone)benzoic acid in various therapeutic applications. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models of disease. However, further research is needed to fully understand the mechanisms of action and potential side effects of this compound.

In conclusion, 3-(3-amino-pyrrolidinone)benzoic acid (CAS No. 2172054-85-0) represents an exciting new frontier in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new drugs to treat a wide range of diseases. As research into this compound continues to advance, it is likely that we will see more applications and therapeutic uses emerge in the coming years.